Cas no 1514146-71-4 ((3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride)

(3,4-Dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly for introducing the methanesulfonyl (mesyl) group into target molecules. Its benzopyran scaffold provides structural stability, while the reactive sulfonyl chloride moiety enables efficient derivatization under mild conditions. This compound is valuable in medicinal chemistry for modifying heterocyclic frameworks or as an intermediate in the synthesis of pharmacologically active compounds. Its reactivity allows for selective functionalization, making it useful in constructing complex molecular architectures. The product is typically handled under inert conditions due to its moisture sensitivity, ensuring optimal performance in synthetic applications.
(3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride structure
1514146-71-4 structure
Product Name:(3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride
CAS No:1514146-71-4
MF:C10H11ClO3S
MW:246.710541009903
CID:5170848
PubChem ID:75481088
Update Time:2025-10-29

(3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-4-methanesulfonyl chloride, 3,4-dihydro-
    • (3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride
    • Inchi: 1S/C10H11ClO3S/c11-15(12,13)7-8-5-6-14-10-4-2-1-3-9(8)10/h1-4,8H,5-7H2
    • InChI Key: CUJKEOZAJINFRT-UHFFFAOYSA-N
    • SMILES: C1OC2=CC=CC=C2C(CS(Cl)(=O)=O)C1

Computed Properties

  • Exact Mass: 246.012
  • Monoisotopic Mass: 246.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8A^2

(3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-139369-0.05g
(3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride
1514146-71-4
0.05g
$827.0 2023-05-26
Enamine
EN300-139369-0.1g
(3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride
1514146-71-4
0.1g
$867.0 2023-05-26
Enamine
EN300-139369-0.25g
(3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride
1514146-71-4
0.25g
$906.0 2023-05-26
Enamine
EN300-139369-0.5g
(3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride
1514146-71-4
0.5g
$946.0 2023-05-26
Enamine
EN300-139369-1.0g
(3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride
1514146-71-4
1g
$986.0 2023-05-26
Enamine
EN300-139369-2.5g
(3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride
1514146-71-4
2.5g
$1931.0 2023-05-26
Enamine
EN300-139369-5.0g
(3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride
1514146-71-4
5g
$2858.0 2023-05-26
Enamine
EN300-139369-10.0g
(3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride
1514146-71-4
10g
$4236.0 2023-05-26
Enamine
EN300-139369-50mg
(3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride
1514146-71-4
50mg
$707.0 2023-09-30
Enamine
EN300-139369-100mg
(3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride
1514146-71-4
100mg
$741.0 2023-09-30

Additional information on (3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride

Research Briefing on (3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride (CAS: 1514146-71-4) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride (CAS: 1514146-71-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug synthesis and its potential role in targeted therapeutic development. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its chemical properties, synthetic utility, and emerging applications in medicinal chemistry.

Recent studies have highlighted the importance of (3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride as a sulfonylating agent in the synthesis of biologically active molecules. Its unique structural features, including the benzopyran scaffold and the reactive sulfonyl chloride moiety, make it a valuable building block for the preparation of sulfonamide derivatives, which are widely recognized for their pharmacological activities. Researchers have successfully employed this compound in the synthesis of novel inhibitors targeting various enzymes, such as proteases and kinases, which are implicated in numerous disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists utilized (3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride as a key intermediate in the development of selective COX-2 inhibitors with improved anti-inflammatory properties. The compound's ability to introduce the sulfonyl group at specific positions of the benzopyran core enabled the researchers to fine-tune the selectivity and potency of the resulting drug candidates. This work underscores the compound's potential in addressing the limitations of current nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant application of this compound has been reported in the field of cancer research. A recent patent application (WO2023051234) describes its use in the synthesis of small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The sulfonamide derivatives prepared from (3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride demonstrated promising in vitro and in vivo activity against multiple cancer cell lines, with improved pharmacokinetic properties compared to existing inhibitors.

From a synthetic chemistry perspective, recent methodological developments have focused on optimizing the preparation and handling of (3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride. A 2024 publication in Organic Process Research & Development reported an improved synthetic route that enhances the yield and purity of the compound while minimizing the formation of byproducts. These advancements are particularly important for scaling up production to meet the growing demand from pharmaceutical companies engaged in drug discovery programs.

Looking forward, researchers are exploring the potential of (3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride in the development of covalent inhibitors, where the sulfonyl chloride group can form irreversible bonds with specific amino acid residues in target proteins. This approach has shown promise in addressing drug resistance challenges, particularly in antimicrobial and anticancer therapies. However, further studies are needed to fully characterize the reactivity profile and selectivity of this compound in biological systems.

In conclusion, (3,4-dihydro-2H-1-benzopyran-4-yl)methanesulfonyl chloride (CAS: 1514146-71-4) continues to be a valuable tool in medicinal chemistry and drug discovery. Its unique chemical properties and versatility in synthesis make it an important building block for developing novel therapeutic agents. As research progresses, we anticipate seeing more applications of this compound in addressing unmet medical needs across various disease areas.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.